1-(Phenylmethoxycarbonylamino)cyclooctane-1-carboxylic acid
Description
Carboxylic acids are organic compounds that contain a carboxyl group (C=O)OH. The presence of the carboxyl group imparts characteristic properties to these compounds . Cycloalkanes are types of hydrocarbon compounds that contain carbon atoms connected in a ring structure . The compound you mentioned seems to be a complex combination of these two types of structures.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the cyclooctane ring, a carboxylic acid group, and a phenylmethoxycarbonylamino group. The exact structure would depend on the positions of these groups on the ring .Chemical Reactions Analysis
Carboxylic acids can undergo a variety of reactions, including esterification and amide formation . Cycloalkanes, being relatively unreactive, do not readily undergo many reactions, but can participate in some reactions under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Carboxylic acids generally exhibit strong hydrogen bonding, leading to higher boiling points compared to similar-sized molecules . Cycloalkanes have different physical properties depending on the size of the ring .Safety and Hazards
Properties
IUPAC Name |
1-(phenylmethoxycarbonylamino)cyclooctane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO4/c19-15(20)17(11-7-2-1-3-8-12-17)18-16(21)22-13-14-9-5-4-6-10-14/h4-6,9-10H,1-3,7-8,11-13H2,(H,18,21)(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYSMBJYGVCNQQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CCC1)(C(=O)O)NC(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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